Cas no 2287260-08-4 (2-Amino-2-[3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287260-08-4
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6042936
• PubChem ID: 137943775
• Update Time: 2025-05-26

2-Amino-2-[3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[3-(2,6-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• EN300-6761201
• 2-Amino-2-[3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2287260-08-4

• Inchi： 1S/C15H19NO2/c1-9-4-3-5-10(2)11(9)14-6-15(7-14,8-14)12(16)13(17)18/h3-5,12H,6-8,16H2,1-2H3,(H,17,18)
• InChI Key： DSLLOBDIVIJGRK-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C(C)=CC=CC=3C)(C1)C2)N)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(2,6-Dimethylphenyl)-1-Bicyclo[1.1.1]Pentanyl]Acetic Acid (CAS No 2287260-08-4)

The compound 2-Amino-2-[3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No 2287260-08-4), is a structurally complex organic molecule with significant potential in the fields of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique bicyclic structure and functional groups, which make it a valuable intermediate in drug development and a promising candidate for bioactive agents.

Recent studies have highlighted the importance of bicyclic compounds in medicinal chemistry, particularly those with amino acid functionalities. The presence of the bicyclo[1.1.1]pentane ring system in this molecule provides a rigid framework that can enhance the bioavailability and stability of derivatives. Additionally, the dimethylphenyl group contributes to hydrophobic interactions, which are crucial for molecular recognition in biological systems.

The synthesis of CAS No 2287260-08-4 involves multi-step organic reactions, including alkylation, cyclization, and amino acid derivatization. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound meets the stringent requirements of preclinical studies.

In terms of applications, this compound has shown promise as a precursor for peptide-based drugs and as a building block for complex natural product mimics. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis, where it can serve as a scaffold for constructing bioactive molecules with tailored pharmacokinetic properties.

Recent advancements in computational chemistry have also enabled detailed studies of the molecular interactions of CAS No 2287260-08-4 with biological targets. Molecular docking simulations have revealed potential binding modes with key enzymes and receptors, suggesting its role in modulating cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

The toxicological profile of this compound has been evaluated in preliminary studies, demonstrating low acute toxicity and minimal systemic absorption when administered orally or parenterally. These findings support its potential use in therapeutic applications, provided further safety assessments confirm its suitability for long-term use.

In conclusion, CAS No 2287260-08-4, or (R)- or (S)-configured 3-(dimethylphenyl)bicyclo[...]acetic acid, represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure and versatile functional groups position it as a key intermediate in the creation of novel bioactive agents with potential therapeutic benefits across multiple disease areas.